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Compound of Interest

Compound Name: 2,4-Octadien-1-ol, (2E,4E)-

Cat. No.: B1147769

An In-depth Technical Guide to (2E,4E)-2,4-Octadien-1-ol

This technical guide provides a comprehensive overview of the chemical and physical
properties of (2E,4E)-2,4-Octadien-1-ol, tailored for researchers, scientists, and professionals
in drug development. This document summarizes key molecular data and presents a
conceptual framework for its synthesis and analysis.

Molecular Identity and Properties

(2E,4E)-2,4-Octadien-1-ol is an aliphatic alcohol that belongs to the class of organic
compounds known as fatty alcohols.[1] Its structure consists of an eight-carbon chain with two
trans-configured double bonds at positions 2 and 4, and a primary alcohol group at position 1.

Molecular Formula and Weight

The fundamental molecular attributes of (2E,4E)-2,4-Octadien-1-ol are summarized below.

Parameter Value Reference
Molecular Formula CsH140 [2][3]
Molecular Weight 126.20 g/mol [2][4][5]
Exact Mass 126.104465066 Da [41[5]
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Physicochemical Data

A compilation of key physicochemical properties is presented in the following table to provide a
comprehensive profile of the compound.

Property Value Unit Notes
Appearance Colorless Liquid - [4]
Odor Mild, pleasant, fatty - [4]
Density 0.868 g/lcm3 [4]
Boiling Point 198 °C [4]
Flash Point 80 °C [4]
Vapor Pressure 0.0933 mmHg at 25°C[4]
Refractive Index 1.472 - [4]
Water Solubility Insoluble - [5]
Solubility Soluble in fat and ) (5]
ethanol

Conceptual Experimental Protocols

This section outlines a generalized methodology for the synthesis and characterization of
(2E,4E)-2,4-Octadien-1-ol. The described protocol is a representative workflow and may
require optimization based on specific experimental goals and laboratory conditions.

Synthesis: Reduction of (2E,4E)-2,4-Octadienal

A common synthetic route to (2E,4E)-2,4-Octadien-1-ol is the selective reduction of the
corresponding aldehyde, (2E,4E)-2,4-Octadienal.

o Reaction Setup: A solution of (2E,4E)-2,4-Octadienal in a suitable solvent (e.g., methanol or
ethanol) is prepared in a round-bottom flask equipped with a magnetic stirrer and cooled in
an ice bath.
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e Reduction: A mild reducing agent, such as sodium borohydride (NaBHa), is added portion-
wise to the stirred solution. The reaction is monitored for the consumption of the aldehyde
starting material.

o Work-up: Upon completion, the reaction is quenched by the slow addition of water. The
organic product is extracted with a suitable solvent (e.g., diethyl ether). The combined
organic layers are washed with brine, dried over anhydrous sodium sulfate, and filtered.

 Purification: The solvent is removed under reduced pressure, and the crude product is
purified using column chromatography on silica gel to yield pure (2E,4E)-2,4-Octadien-1-ol.

Characterization: Structural Verification

The identity and purity of the synthesized compound should be confirmed using standard
analytical techniques.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy are used
to confirm the molecular structure, including the stereochemistry of the double bonds.

e Mass Spectrometry (MS): Mass spectrometry is employed to determine the molecular weight
and fragmentation pattern, confirming the elemental composition.

« Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the presence of key functional
groups, such as the hydroxyl (-OH) group and the carbon-carbon double bonds (C=C).

Visualization of Workflow

The following diagram illustrates the conceptual workflow for the synthesis and verification of
(2E,4E)-2,4-Octadien-1-ol.
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Conceptual Synthesis and Verification Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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